Cas no 1072916-18-7 (3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine)

• Product Name: 3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine
• CAS No: 1072916-18-7
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 6566288
• PubChem ID: 165459958
• Update Time: 2025-06-09

3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-738609
• 1072916-18-7
• 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine
• 3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine

• Inchi： 1S/C11H11ClF3N/c12-9-3-1-8(2-4-9)10(11(13,14)15)5-6-16-7-10/h1-4,16H,5-7H2
• InChI Key： FEMBNVFIPIVANB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(F)(F)F)CNCC1

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine

Professional Introduction to 3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 1072916-18-7)

3-(4-Chlorophenyl)-3-(trifluoromethyl)pyrrolidine, with the CAS number 1072916-18-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule features a pyrrolidine core substituted with a 4-chlorophenyl group and a trifluoromethyl group, making it a versatile scaffold for drug discovery and development. The unique structural attributes of this compound contribute to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its electron-withdrawing nature influences the electronic properties of the molecule, which can be leveraged to modulate receptor interactions. In contrast, the 4-chlorophenyl moiety introduces additional electronic and steric effects, further diversifying the compound's chemical space. These features make 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine an attractive intermediate for synthesizing small-molecule inhibitors targeting various biological pathways.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques, combined with molecular docking simulations, have been employed to identify potential binding interactions with target proteins. Studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory responses and cancer progression. The combination of computational methods with experimental validation has accelerated the discovery process, leading to several novel drug candidates entering preclinical development.

In the realm of medicinal chemistry, the synthesis of 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine has been optimized through various methodologies to enhance yield and purity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing the pyrrolidine ring system. Additionally, fluorous chemistry has been utilized to facilitate purification steps, ensuring high-quality intermediates for subsequent functionalization. These synthetic strategies align with green chemistry principles, promoting sustainable and efficient production processes.

The biological evaluation of 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine and its derivatives has revealed intriguing pharmacological profiles. Preclinical studies indicate that certain analogs exhibit potent inhibitory effects on kinases and other enzymes implicated in signal transduction pathways. Furthermore, their ability to modulate immune responses has been explored, suggesting potential applications in treating autoimmune diseases and infections. The compound's structural flexibility allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

The integration of machine learning algorithms into drug discovery has revolutionized the way new molecules are designed and optimized. Predictive models trained on large datasets of bioactive compounds have been instrumental in identifying lead structures for further development. By leveraging these computational tools, researchers can predict the efficacy and toxicity of 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine derivatives before conducting costly wet-lab experiments. This approach not only saves time but also reduces resource consumption, making drug development more efficient and cost-effective.

The future prospects of 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its role as a building block for antiviral agents has shown encouraging results in early-stage studies. Additionally, its potential in addressing neurological disorders is being investigated due to its ability to interact with central nervous system receptors. As our understanding of disease mechanisms evolves, this compound is poised to play a pivotal role in next-generation therapeutics.

In conclusion, 3-(4-chlorophenyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 1072916-18-7) represents a valuable asset in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an ideal candidate for generating novel drug candidates targeting a wide range of diseases. With advancements in synthetic methodologies and computational biology, the potential of this compound continues to expand, offering hope for innovative treatments in the years to come.